Cas no 64047-45-6 (Benzene,1-(dodecyloxy)-4-isothiocyanato-)

• Product Name: Benzene,1-(dodecyloxy)-4-isothiocyanato-
• CAS No: 64047-45-6
• MF: C₁₉H₂₉NOS
• MW: 319.504664182663
• CID: 517611
• Update Time: 2026-04-29

Benzene,1-(dodecyloxy)-4-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(dodecyloxy)-4-isothiocyanato-
• 1-dodecoxy-4-isothiocyanatobenzene
• 4-Dodecyloxyphenyl isothiocyanate

Computed Properties

• Exact Mass: 319.19717
• Monoisotopic Mass: 319.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 53.7A^2

Experimental Properties

• Density: 0.97
• Boiling Point: 432.6°Cat760mmHg
• Flash Point: 215.4°C
• Refractive Index: 1.514
• PSA: 21.59
• LogP: 6.72060